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Compound of Interest

Compound Name: Biotin-C10-NHS Ester

Cat. No.: B1406924 Get Quote

This technical guide provides a comprehensive overview of the solubility characteristics of

Biotin-C10-NHS Ester in Dimethyl Sulfoxide (DMSO). Designed for researchers, scientists,

and drug development professionals, this document details quantitative solubility data,

experimental protocols for solubility determination and bioconjugation, and logical workflows for

key procedures. While specific quantitative data for the C10 variant is not extensively

published, this guide draws upon data from structurally similar Biotin-NHS ester compounds to

provide a robust framework for its use.

Biotin-C10-NHS Ester is an amine-reactive biotinylation reagent. It consists of three key

components: a biotin moiety for high-affinity binding to avidin and streptavidin, a 10-carbon

alkyl chain (C10) spacer arm, and a reactive N-hydroxysuccinimide (NHS) ester. The NHS

ester facilitates the covalent labeling of primary amines on molecules such as proteins and

peptides. This reagent is also utilized as an alkyl/ether-based PROTAC linker in the synthesis

of proteolysis-targeting chimeras[1][2].

Quantitative Solubility Data
The solubility of Biotin-NHS esters in DMSO can vary based on factors such as the specific

spacer arm, compound purity, and the hygroscopic nature of the solvent. It is crucial to use

fresh, anhydrous DMSO for optimal dissolution, as moisture can significantly reduce solubility

and promote the hydrolysis of the NHS ester[3][4]. The use of sonication or gentle heating can

also aid in dissolving the compound[5].
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Below is a summary of reported solubility values for various Biotin-NHS ester compounds in

DMSO.

Compound Name Solvent Reported Solubility Source(s)

(+)-Biotin N-

hydroxysuccinimide

ester

DMSO 68 mg/mL

Biotin NHS DMSO
62.5 mg/mL (with

ultrasound)

NHS-D-Biotin DMSO ≥ 30 mg/mL

Biotin-NHS DMSO ~20 mg/mL

NHS-Biotin DMSO ≥ 17.07 mg/mL

Experimental Protocols
Accurate and reproducible results depend on precise protocol execution. The following sections

provide detailed methodologies for preparing stock solutions, determining solubility, and

performing a common biotinylation reaction.

Protocol for Preparing a Concentrated Stock Solution
Preparing a concentrated stock solution in DMSO is the first step for most applications. Due to

the susceptibility of the NHS ester to hydrolysis, it is recommended to prepare solutions fresh

before use and avoid long-term storage in aqueous buffers.

Materials:

Biotin-C10-NHS Ester

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer and/or sonicator

Inert gas (e.g., Nitrogen or Argon) (optional but recommended)
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Procedure:

Equilibrate the vial of Biotin-C10-NHS Ester to room temperature before opening to prevent

moisture condensation.

Weigh the desired amount of the compound in a suitable vial.

Add the calculated volume of anhydrous DMSO to achieve the target concentration (e.g., for

a 20 mg/mL solution, add 1 mL of DMSO to 20 mg of the ester).

To minimize moisture contamination, consider using a syringe technique with a nitrogen-

purged bottle of DMSO.

Vortex or sonicate the mixture until the solid is completely dissolved. The solution should be

clear.

If desired, purge the headspace of the vial with an inert gas before sealing to protect the

NHS ester from degradation during brief storage.

Workflow for Stock Solution Preparation
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Stock Solution Preparation
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Caption: Workflow for preparing a Biotin-C10-NHS Ester stock solution in DMSO.
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Protocol for Protein Biotinylation
This protocol provides a general procedure for labeling proteins with Biotin-C10-NHS Ester.
The optimal molar excess of the biotin reagent may need to be determined empirically for each

specific protein.

Materials:

Protein solution (1-10 mg/mL) in an amine-free buffer (e.g., PBS, pH 7.2-8.5)

Biotin-C10-NHS Ester stock solution in DMSO (e.g., 10 mM)

Method for removing excess biotin (e.g., dialysis, size-exclusion chromatography)

Procedure:

Prepare the protein solution in an appropriate amine-free buffer (buffers like Tris or glycine

will compete in the reaction).

Immediately before use, prepare the Biotin-C10-NHS Ester stock solution in DMSO as

described above.

Calculate the required volume of the biotin stock solution to achieve the desired molar

excess (a 10- to 20-fold molar excess is a common starting point).

Add the calculated volume of the biotin stock solution to the protein solution while gently

stirring. The final concentration of DMSO in the reaction should be kept low (typically <10%)

to avoid protein denaturation.

Incubate the reaction at room temperature for 30-60 minutes or on ice for 2 hours.

Remove non-reacted biotin reagent using dialysis against PBS or a desalting column.

General Biotinylation Reaction Workflow
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Protein Biotinylation Workflow

Prepare Protein in
Amine-Free Buffer (pH 7.2-8.5)

Calculate Molar Excess
(e.g., 10-20 fold)

Prepare Fresh Biotin-NHS
Stock in DMSO

Add Biotin Stock to
Protein Solution

Incubate Reaction
(RT or 4°C)

Purify Biotinylated Protein
(Dialysis / SEC)

End: Labeled Protein Ready

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1406924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biotin-C10-NHS Ester

Biotin—(CH₂)₁₀—CO—O-NHS

Biotinylated Protein
(Stable Amide Bond)

+

Protein

Lysine-NH₂

NHS Byproduct

releases

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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